Cas no 1280786-57-3 (1-Bromo-4-(butylsulfinylmethyl)benzene)

• Product Name: 1-Bromo-4-(butylsulfinylmethyl)benzene
• CAS No: 1280786-57-3
• MF: C₁₁H₁₅BrOS
• MW: 275.205201387405
• CID: 1039003
• PubChem ID: 53217079
• Update Time: 2025-04-20

1-Bromo-4-(butylsulfinylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-((butylsulfinyl)methyl)benzene
• Benzene, 1-bromo-4-[(butylsulfinyl)methyl]-
• AKOS015888459
• BS-20575
• DTXSID80682186
• 1-BROMO-4-[(BUTANE-1-SULFINYL)METHYL]BENZENE
• 1280786-57-3
• MFCD18434449
• DB-250356
• CS-0444179
• A921456
• 1-Bromo-4-(butylsulfinylmethyl)benzene

• MDL： MFCD18434449
• Inchi： 1S/C11H15BrOS/c1-2-3-8-14(13)9-10-4-6-11(12)7-5-10/h4-7H,2-3,8-9H2,1H3
• InChI Key： JWNSEDQFGZSOBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(CCCC)=O

Computed Properties

• Exact Mass: 274.00300
• Monoisotopic Mass: 274.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 416.6±28.0 °C at 760 mmHg
• Flash Point: 205.8±24.0 °C
• PSA: 36.28000
• LogP: 4.36360
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Bromo-4-(butylsulfinylmethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides